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Cat. No.: B1582576
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-isopropylanisole (IUPAC name:
1-methoxy-2-propan-2-ylbenzene), a versatile aromatic ether with significant applications in
organic synthesis and as a building block in medicinal chemistry. This document details its
chemical identity, physicochemical properties, synthesis via the Williamson ether synthesis,
and its reactivity, particularly in electrophilic aromatic substitution. Furthermore, this guide
explores its role as a precursor in the synthesis of more complex molecules and discusses its
relevance in the broader context of drug discovery and development. Safety and handling
protocols, along with a detailed analysis of its spectroscopic data (*H NMR, 3C NMR, IR, and
Mass Spectrometry), are provided to ensure its safe and effective use in a laboratory setting.

Introduction and Chemical Identity
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2-Isopropylanisole is an organic compound characterized by a methoxy group and an

isopropyl group attached to a benzene ring at the ortho position. Its unique structural

arrangement, combining a bulky, lipophilic isopropyl group with a polar, electron-donating

methoxy group, imparts specific reactivity and physical properties that make it a valuable

intermediate in various chemical transformations. Understanding its nomenclature and

chemical identifiers is crucial for accurate sourcing and documentation in a research and

development environment.

Nomenclature and Synonyms

The systematic and common names for this compound are numerous, reflecting its use across

different chemical disciplines. Proper identification is paramount for regulatory compliance and

clear scientific communication.

Identifier Type Identifier Source
1-methoxy-2-propan-2-

IUPAC Name PubChem[1]
ylbenzene

CAS Number 2944-47-0 Fisher Scientific[2]

Common Synonyms

o-Isopropylanisole, 1-
Isopropyl-2-methoxybenzene,
2-Methoxyisopropylbenzene,

Benzene, 1-methoxy-2-(1-

Fisher Scientific, ECHEMI[2]

methylethyl)-
PubChem CID 270623 PubChem[1]
NNZRVXTXKISCGS- _ S
InChl Key Fisher Scientific[2]

UHFFFAOYSA-N

Molecular Formula

C10H140

Fisher Scientific[2]

Molecular Weight

150.22 g/mol

Sigma-Aldrich

Physicochemical Properties

The physical and chemical properties of 2-isopropylanisole dictate its behavior in chemical

reactions, its solubility, and appropriate handling and storage procedures.
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Property Value Source
Appearance Clear, light yellow liquid ECHEMI

Boiling Point 198-200 °C (lit.) Sigma-Aldrich
Density 0.936 g/mL at 25 °C (lit.) Sigma-Aldrich
Refractive Index (n20/D) 1.508 (lit.) Sigma-Aldrich
Flash Point 86 °C (187 °F) Fisher Scientific[2]
Solubility Slightly soluble in water Fisher Scientific[2]

Synthesis of 2-Isopropylanisole

The most common and efficient method for the laboratory synthesis of 2-isopropylanisole is
the Williamson ether synthesis. This reaction proceeds via an Sn2 mechanism, where the
phenoxide ion of 2-isopropylphenol acts as a nucleophile, attacking a methylating agent.

Reaction Principle and Mechanism

The synthesis involves the deprotonation of 2-isopropylphenol with a suitable base, typically a
strong base like sodium hydride (NaH) or a moderately strong base like potassium carbonate
(K2COs3), to form the corresponding phenoxide. This is followed by the nucleophilic attack of the
phenoxide on a methylating agent, such as dimethyl sulfate or methyl iodide. The choice of a
primary methylating agent is crucial to favor the Sn2 pathway and avoid competing elimination
reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. scispace.com [scispace.com]
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o 2. 2-Isopropylanisole, 98% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific
[fishersci.ca]

o To cite this document: BenchChem. [An In-Depth Technical Guide to 2-Isopropylanisole:
Properties, Synthesis, and Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582576/docs#an-in-depth-technical-guide-to-2-
isopropylanisole-properties-synthesis-and-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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